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Compound of Interest

Compound Name: SB 202190 hydrochloride

Cat. No.: B128778 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of SB
202190 hydrochloride, a potent and selective p38 MAP kinase inhibitor. Adherence to these

procedures is essential to ensure personal safety and maintain experimental integrity.

Hazard Identification and Personal Protective
Equipment (PPE)
SB 202190 hydrochloride is classified with the following hazards:

Harmful if swallowed.[1]

Causes skin irritation.[1][2][3]

Causes serious eye irritation.[1][2][3]

May cause respiratory irritation.[1][2][3]

Due to these potential hazards, the following personal protective equipment is mandatory when

handling SB 202190 hydrochloride in solid or solution form.
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PPE Item Specification Rationale

Gloves
Nitrile, powder-free, double-

gloving recommended.

Protects against skin contact

and irritation. Double gloving

provides an extra barrier.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Prevents eye contact and

serious irritation from splashes

or aerosols.

Lab Coat Standard laboratory coat.
Protects skin and personal

clothing from contamination.

Respiratory Protection

Use in a well-ventilated area.

For handling larger quantities

of powder, a fume hood is

required.

Minimizes inhalation of the

powder, which can cause

respiratory irritation.

Quantitative Data Summary
The following table summarizes key quantitative data for SB 202190 hydrochloride.
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Property Value Source(s)

Molecular Weight 367.8 g/mol [2]

Purity ≥98% [4]

IC50 for p38α 50 nM [5]

IC50 for p38β2 100 nM [5]

Binding Affinity (Kd) 38 nM [5]

Solubility in DMSO ≥30 mg/mL [6]

Storage (Solid)

-20°C, desiccated, protected

from light. Stable for at least 24

months.

[6]

Storage (In Solution)

Aliquot and store at -20°C or

-80°C. Stable for up to 3

months at -20°C. Avoid

repeated freeze-thaw cycles.

[6]

Experimental Protocols: Step-by-Step Guidance
This protocol details the preparation of a concentrated stock solution, a common first step in

many experimental workflows.

Materials:

SB 202190 hydrochloride (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips
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Procedure:

Pre-Handling: Don all required PPE (double gloves, safety glasses, lab coat). Perform all

manipulations of the solid compound in a chemical fume hood.

Weighing: Tare a sterile, pre-labeled amber vial on a calibrated analytical balance. Carefully

weigh the desired amount of SB 202190 hydrochloride powder into the vial. For example,

to prepare 1 mL of a 10 mM solution, weigh out 3.678 mg.

Dissolution: Add the calculated volume of anhydrous DMSO to the vial containing the

powder. Tightly cap the vial.

Mixing: Vortex the solution until the solid is completely dissolved. Gentle warming in a 37°C

water bath can be used to aid dissolution if necessary.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile, labeled microcentrifuge tubes. Store the aliquots at

-20°C, protected from light.

This workflow outlines the general steps for using SB 202190 hydrochloride in a typical cell-

based experiment.
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Preparation

Experiment

Cleanup & Disposal

Prepare 10 mM Stock in DMSO

Dilute Stock to Working Concentration in Culture Medium

Avoid precipitation by serial dilution if necessary

Treat Cells with Working Solution

Incubate for Desired Time

Perform Downstream Assay (e.g., Western Blot, Viability Assay)

Decontaminate Surfaces and Equipment

Dispose of Waste

Click to download full resolution via product page

Caption: Experimental workflow for using SB 202190 hydrochloride in cell-based assays.
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p38 MAP Kinase Signaling Pathway
SB 202190 hydrochloride is a selective inhibitor of the p38 MAP kinase pathway. This

pathway is a key signaling cascade involved in cellular responses to stress, inflammation, and

other extracellular stimuli. The diagram below illustrates a simplified overview of the p38 MAPK

signaling cascade and the point of inhibition by SB 202190.
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Caption: Simplified p38 MAP kinase signaling pathway and inhibition by SB 202190
hydrochloride.
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Disposal Plan
Proper disposal of SB 202190 hydrochloride and associated waste is crucial to prevent

environmental contamination and ensure safety. All disposal must be in accordance with local,

state, and federal regulations.

Waste Type Disposal Procedure

Solid SB 202190 Hydrochloride
Dispose of as hazardous chemical waste. Place

in a clearly labeled, sealed container.

DMSO Stock Solution
Collect in a designated, sealed hazardous waste

container for halogenated organic solvents.

Aqueous Solutions (e.g., used cell culture

medium)

Collect in a designated hazardous waste

container. Do not pour down the drain.

Contaminated Labware (e.g., pipette tips, tubes,

gloves)

Place in a designated, sealed hazardous waste

container for solid waste.

Decontamination:

Wipe down all surfaces and equipment that have come into contact with SB 202190
hydrochloride with a suitable solvent (e.g., 70% ethanol) followed by soap and water.

Dispose of all cleaning materials as contaminated solid waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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202190 Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b128778#personal-protective-equipment-for-handling-
sb-202190-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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